SCH00013 SCH00013 SCH00013 is a cardiotonic agent that primarily acts via an increase in myofibrillar Ca++ sensitivity, have a significant Ca(2+)sensitizing effect at pH 7.2 to 7.4.In vitro: SCH00013 at 10-4 M increased the systolic cell shortening by 52% above the base-line value in association with an insignificant increase in the systolic fluorescence ratio by 15% above the control. [1]In vivo: The positive inotropic effects of 104 M SCH00013 on the dog and rabbit were 38% and 29% of the maximal response to isoproterenol. [1] CH00013 elicited a positive inotropic effect at more than 0.3 and 1 mg/kg, i.v. in normal and heart failure dogs. [2] SCH00013 elicits a positive inotropic effect mainly through an increase in myofilament Ca2+ sensitivity without increasing the heart rate. [3]
Brand Name: Vulcanchem
CAS No.: 217963-18-3
VCID: VC0003890
InChI:
SMILES:
Molecular Formula: C18H20N4O2
Molecular Weight: 324.38

SCH00013

CAS No.: 217963-18-3

Inhibitors

VCID: VC0003890

Molecular Formula: C18H20N4O2

Molecular Weight: 324.38

SCH00013 - 217963-18-3

CAS No. 217963-18-3
Product Name SCH00013
Molecular Formula C18H20N4O2
Molecular Weight 324.38
Description SCH00013 is a cardiotonic agent that primarily acts via an increase in myofibrillar Ca++ sensitivity, have a significant Ca(2+)sensitizing effect at pH 7.2 to 7.4.In vitro: SCH00013 at 10-4 M increased the systolic cell shortening by 52% above the base-line value in association with an insignificant increase in the systolic fluorescence ratio by 15% above the control. [1]In vivo: The positive inotropic effects of 104 M SCH00013 on the dog and rabbit were 38% and 29% of the maximal response to isoproterenol. [1] CH00013 elicited a positive inotropic effect at more than 0.3 and 1 mg/kg, i.v. in normal and heart failure dogs. [2] SCH00013 elicits a positive inotropic effect mainly through an increase in myofilament Ca2+ sensitivity without increasing the heart rate. [3]
Reference [1]. Sugawara H et al. A novel cardiotonic agent SCH00013 acts as a Ca++ sensitizer with no chronotropic activity in mammalian cardiac muscle.
J Pharmacol Exp Ther. 1998 Oct;287(1):214-22.


[2]. Tadano N et al. SCH00013, a novel Ca(2+) sensitizer with positive inotropic and no chronotropic action in heart failure. J Pharmacol Sci. 2005 Jan;97(1):53-60.

[3]. Endoh M et al. Pharmacology of SCH00013: a novel Ca2+ sensitizer. Cardiovasc Drug Rev. 2001 Winter;19(4):345-66.
Last Modified Aug 20 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator